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Compound of Interest

Compound Name: Arachidic acid-d39

Cat. No.: B1382404 Get Quote

This document provides essential safety and logistical information for handling Arachidic acid-
d39, a deuterated form of a long-chain saturated fatty acid. While deuteration is key for its use

as an internal standard or tracer in research, the fundamental safety and handling precautions

are based on the properties of the parent compound, Arachidic acid.[1][2][3]

Hazard Identification
Safety data sheets for the parent compound, Arachidic acid, present some variation in hazard

classification. While some classify it as non-hazardous, others indicate potential for irritation.[4]

[5] To ensure maximum safety, it is prudent to handle the compound as a potential irritant.
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Hazard Type Classification Precautionary Statements

Skin Irritation Potential Category 2[5][6]

H315: Causes skin irritation.

P280: Wear protective

gloves/protective clothing.

P302+P352: IF ON SKIN:

Wash with plenty of water.[6]

Eye Irritation Potential Category 2A[5][6]

H319: Causes serious eye

irritation. P280: Wear eye

protection/face protection.

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[6]

Respiratory Irritation Potential for single exposure[5]

H335: May cause respiratory

irritation. P261: Avoid

breathing dust.[5]

Personal Protective Equipment (PPE)
Consistent use of appropriate PPE is critical to mitigate risks of exposure.

Equipment Specification Purpose

Eye/Face Protection
Safety goggles with side-

shields or a face shield.[7][8]

Protects against splashes and

airborne solid particles.

Skin Protection
Nitrile or butyl rubber gloves

and a lab coat.[7][8]

Prevents direct skin contact

with the compound.

Respiratory Protection

Not required for normal

handling in well-ventilated

areas.[4][9] Use a NIOSH-

approved respirator if dust or

aerosols are generated.[4][5]

Prevents inhalation of dust,

especially when weighing or

transferring powder.
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Operational Plan: Step-by-Step Guidance
This plan covers the key stages of handling Arachidic acid-d39 from receipt to disposal.

Preparation and Handling
Step 1: Review Safety Data: Before beginning work, review the Safety Data Sheet (SDS) for

Arachidic acid.[4][5][7]

Step 2: Engineering Controls: Handle the solid compound in a well-ventilated area, such as a

chemical fume hood, especially when weighing or transferring, to minimize dust formation.[7]

Step 3: Don PPE: Put on all required personal protective equipment, including a lab coat,

safety goggles, and gloves.[7]

Step 4: Handling the Compound:

Arachidic acid-d39 is a solid at room temperature.[4]

Use spatulas or other appropriate tools to handle the solid. Avoid creating dust.[7]

If creating solutions, add the solid to the solvent slowly.

Keep containers tightly closed when not in use.[7]

Spill and Emergency Procedures
Spill Cleanup:

For a small spill, mechanically pick up the solid material (sweep or scoop) and place it into

a sealed, labeled container for waste disposal.[7]

Avoid generating dust during cleanup.

Clean the spill area with soap and water.

First Aid:
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Skin Contact: Immediately wash the affected area with plenty of soap and water. If

irritation persists, seek medical attention.[6][9]

Eye Contact: Immediately rinse the eyes cautiously with water for at least 15 minutes,

removing contact lenses if possible.[6][9] If eye irritation persists, get medical advice.[6]

Inhalation: Move the person to fresh air. If breathing is difficult or complaints arise, consult

a doctor.[4][7]

Ingestion: Clean the mouth with water and drink plenty of water afterwards. If symptoms

persist, consult a doctor.[4][9]

Disposal Plan
Step 1: Waste Collection: Collect all waste material, including contaminated PPE and

cleaning materials, in a suitable, sealed, and clearly labeled container.[7]

Step 2: Regulatory Compliance: Dispose of the chemical waste in accordance with all local,

state, and federal regulations. Do not let the product enter drains.

Step 3: Deuterated Waste: While deuterium itself is not considered an environmental hazard,

the compound should be disposed of as chemical waste.[10] Some institutions may have

specific protocols for deuterated materials; consult your institution's environmental health

and safety (EHS) office.

Physicochemical Data
This table summarizes key properties of the parent compound, Arachidic acid.
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Property Value

Physical State Solid[4]

Appearance White crystalline solid[11][12]

Molecular Formula C₂₀H₄₀O₂ (Arachidic Acid)

Molar Mass 312.53 g/mol (Arachidic Acid)[11]

Melting Point 74 - 77 °C (165.2 - 170.6 °F)[4][9][11]

Boiling Point 328 °C (622 °F) at 760 mmHg[9][11]

Flash Point 110 °C (230 °F)[4][11]

Solubility Practically insoluble in water.[11][12]

Chemical Stability Stable under normal conditions.[13]

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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